N-Desacetyl Thiocolchicoside
N-Desacetyl Thiocolchicoside
Brand Name:
Vulcanchem
CAS No.:
177991-81-0
VCID:
VC0105488
InChI:
InChI=1S/C25H31NO9S/c1-32-23-16(34-25-22(31)21(30)20(29)17(10-27)35-25)8-11-4-6-14(26)13-9-15(28)18(36-3)7-5-12(13)19(11)24(23)33-2/h5,7-9,14,17,20-22,25,27,29-31H,4,6,10,26H2,1-3H3/t14-,17+,20+,21-,22+,25+/m0/s1
SMILES:
COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)N)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C₂₅H₃₁NO₉S
Molecular Weight:
521.58
N-Desacetyl Thiocolchicoside
CAS No.: 177991-81-0
Cat. No.: VC0105488
Molecular Formula: C₂₅H₃₁NO₉S
Molecular Weight: 521.58
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 177991-81-0 |
|---|---|
| Molecular Formula | C₂₅H₃₁NO₉S |
| Molecular Weight | 521.58 |
| IUPAC Name | (7S)-7-amino-1,2-dimethoxy-10-methylsulfanyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C25H31NO9S/c1-32-23-16(34-25-22(31)21(30)20(29)17(10-27)35-25)8-11-4-6-14(26)13-9-15(28)18(36-3)7-5-12(13)19(11)24(23)33-2/h5,7-9,14,17,20-22,25,27,29-31H,4,6,10,26H2,1-3H3/t14-,17+,20+,21-,22+,25+/m0/s1 |
| SMILES | COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)N)OC4C(C(C(C(O4)CO)O)O)O |
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